Cas no 2229350-37-0 (4-(2-methyloxiran-2-yl)-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 4-(2-methyloxiran-2-yl)-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 2229350-37-0
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• CID: 6244935
• PubChem ID: 165685854
• Update Time: 2025-05-30

4-(2-methyloxiran-2-yl)-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(2-methyloxiran-2-yl)-3-(trifluoromethyl)-1H-pyrazole
• 2229350-37-0
• EN300-1955561

• Inchi： 1S/C7H7F3N2O/c1-6(3-13-6)4-2-11-12-5(4)7(8,9)10/h2H,3H2,1H3,(H,11,12)
• InChI Key： NYXNBZAXCZJQTA-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=NN1)C1(C)CO1)(F)F

Computed Properties

• Exact Mass: 192.05104734g/mol
• Monoisotopic Mass: 192.05104734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 41.2Ų

Additional information on 4-(2-methyloxiran-2-yl)-3-(trifluoromethyl)-1H-pyrazole

Research Brief on 4-(2-methyloxiran-2-yl)-3-(trifluoromethyl)-1H-pyrazole (CAS: 2229350-37-0)

The compound 4-(2-methyloxiran-2-yl)-3-(trifluoromethyl)-1H-pyrazole (CAS: 2229350-37-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the role of 4-(2-methyloxiran-2-yl)-3-(trifluoromethyl)-1H-pyrazole as a key intermediate in the synthesis of novel bioactive molecules. The presence of both an epoxide (oxirane) and a trifluoromethyl group in its structure makes it a versatile building block for the development of compounds with enhanced pharmacokinetic properties. Researchers have successfully employed this compound in the synthesis of inhibitors targeting various enzymes, including kinases and proteases, which are implicated in a range of diseases such as cancer and inflammatory disorders.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of derivatives of 4-(2-methyloxiran-2-yl)-3-(trifluoromethyl)-1H-pyrazole in selectively inhibiting the activity of a specific kinase involved in tumor progression. The study utilized a combination of computational modeling and in vitro assays to optimize the compound's binding affinity and selectivity, resulting in a lead candidate with promising anti-cancer properties. Further preclinical evaluations are currently underway to assess its therapeutic potential.

Another area of interest is the compound's application in the development of agrochemicals. The trifluoromethyl group is known to enhance the bioactivity and stability of pesticides, and recent patents have disclosed the use of 4-(2-methyloxiran-2-yl)-3-(trifluoromethyl)-1H-pyrazole as a precursor for novel herbicides and fungicides. These developments underscore the compound's versatility beyond pharmaceutical applications.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 4-(2-methyloxiran-2-yl)-3-(trifluoromethyl)-1H-pyrazole. Recent efforts have focused on optimizing reaction conditions to improve yield and reduce byproducts. For instance, a study in Organic Process Research & Development reported a scalable synthetic route using catalytic epoxidation, which significantly enhanced the efficiency of the production process.

In conclusion, 4-(2-methyloxiran-2-yl)-3-(trifluoromethyl)-1H-pyrazole (CAS: 2229350-37-0) represents a promising scaffold in both medicinal and agrochemical research. Its unique structural attributes and demonstrated biological activities make it a valuable tool for the development of next-generation therapeutics and agrochemicals. Future research should focus on further elucidating its mechanism of action and expanding its applications in diverse fields.